Cas no 126728-71-0 (Benzoic acid,2-hydroxy-, 3-(aminocarbonyl)-8-[2,6-dideoxy-4-O-(2-methyl-1-oxo-2-butenyl)-b-D-arabino-hexopyranosyl]-1,4,4a,6,11,11a,12,12a-octahydro-2,5,7-trihydroxy-4a,11-dimethoxy-11-methyl-4,6-dioxo-1-naphthacenylester, [1R-[1a,4aa,8(Z),11b,11ab,12ab]]- (9CI))

• Product Name: Benzoic acid,2-hydroxy-, 3-(aminocarbonyl)-8-[2,6-dideoxy-4-O-(2-methyl-1-oxo-2-butenyl)-b-D-arabino-hexopyranosyl]-1,4,4a,6,11,11a,12,12a-octahydro-2,5,7-trihydroxy-4a,11-dimethoxy-11-methyl-4,6-dioxo-1-naphthacenylester, [1R-[1a,4aa,8(Z),11b,11ab,12ab]]- (9CI)
• CAS No: 126728-71-0
• MF: C₄₀H₄₃NO₁₅
• MW: 777.767132997513
• CID: 177248
• PubChem ID: 54702959
• Update Time: 2025-04-19

Benzoic acid,2-hydroxy-, 3-(aminocarbonyl)-8-[2,6-dideoxy-4-O-(2-methyl-1-oxo-2-butenyl)-b-D-arabino-hexopyranosyl]-1,4,4a,6,11,11a,12,12a-octahydro-2,5,7-trihydroxy-4a,11-dimethoxy-11-methyl-4,6-dioxo-1-naphthacenylester, [1R-[1a,4aa,8(Z),11b,11ab,12ab]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-hydroxy-, 3-(aminocarbonyl)-8-[2,6-dideoxy-4-O-(2-methyl-1-oxo-2-butenyl)-b-D-arabino-hexopyranosyl]-1,4,4a,6,11,11a,12,12a-octahydro-2,5,7-trihydroxy-4a,11-dimethoxy-11-methyl-4,6-dioxo-1-naphthacenylester, [1R-[1a,4aa,8(Z),11b,11ab,12ab]]- (9CI)
• Benzoic acid,2-hydroxy-, 3-(aminocarbonyl)-8-[2,6-dideoxy-4-O-(2-methyl-1-oxo-2-butenyl)-b-D-arabino-hexopyranosyl]-1,4,4a,6,
• Benzoic acid, 2-hydroxy-, 3-(aminocarbonyl)-8-(2,6-dideoxy-4-O-(2-methyl-1-oxo-2-butenyl)-beta-D-arabino-hexopyranosyl)-1,4,4a,6,11,11a,12,12a-octahydro-2,5,7-trihydroxy-4a,11-dimethoxy-11-methyl-4,6-dioxo-1-naphthacenyl ester, (1R-(1-alpha,4a-alpha,11-beta,11a-beta,12a-beta))-
• CHEBI:220202
• Antibiotic SF 2575
• SF 2575
• [3-carbamoyl-4,6,7-trihydroxy-8-[4-hydroxy-6-methyl-5-[(E)-2-methylbut-2-enoyl]oxyoxan-2-yl]-4a,11-dimethoxy-11-methyl-2,5-dioxo-1,11a,12,12a-tetrahydrotetracen-1-yl] 2-hydroxybenzoate
• SF2575
• SF-2575
• 126728-71-0

• Inchi： 1S/C40H43NO15/c1-7-16(2)37(50)55-32-17(3)54-25(15-24(32)43)19-12-13-20-26(29(19)44)30(45)27-21(39(20,4)52-5)14-22-33(56-38(51)18-10-8-9-11-23(18)42)31(46)28(36(41)49)35(48)40(22,53-6)34(27)47/h7-13,17,21-22,24-25,32-33,42-45,48H,14-15H2,1-6H3,(H2,41,49)/b16-7+
• InChI Key： WYRYRHFKSQKGHJ-FRKPEAEDSA-N
• SMILES： O(C)C12C(=C(C(N)=O)C(C(C1CC1C(=C(C3C(=C(C=CC=3C1(C)OC)C1CC(C(C(C)O1)OC(/C(=C/C)/C)=O)O)O)O)C2=O)OC(C1C=CC=CC=1O)=O)=O)O

Computed Properties

• Exact Mass: 777.26327
• Monoisotopic Mass: 777.26327
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 56
• Rotatable Bond Count: 9
• Complexity: 1740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 259
• XLogP3: 3.8

Experimental Properties

• Density: 1.51
• Boiling Point: 849.8°Cat760mmHg
• Flash Point: 467.7°C
• Refractive Index: 1.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines Tetracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines